Cas no 5491-38-3 (5,5-dimethyl-2-({[3-(methylsulfanyl)phenyl]amino}methylidene)cyclohexane-1,3-dione)

5,5-dimethyl-2-({[3-(methylsulfanyl)phenyl]amino}methylidene)cyclohexane-1,3-dione structure
5491-38-3 structure
Product Name:5,5-dimethyl-2-({[3-(methylsulfanyl)phenyl]amino}methylidene)cyclohexane-1,3-dione
CAS No:5491-38-3
MF:C16H19NO2S
MW:289.39256310463
CID:1591462
PubChem ID:135441980
Update Time:2025-04-21

5,5-dimethyl-2-({[3-(methylsulfanyl)phenyl]amino}methylidene)cyclohexane-1,3-dione Chemical and Physical Properties

Names and Identifiers

    • 5,5-dimethyl-2-({[3-(methylsulfanyl)phenyl]amino}methylidene)cyclohexane-1,3-dione
    • DTXSID30970242
    • 5491-38-3
    • 5,5-Dimethyl-2-{[3-(methylsulfanyl)anilino]methylidene}cyclohexane-1,3-dione
    • AB00086973-01
    • SR-01000210918-1
    • SR-01000210918
    • Inchi: 1S/C16H19NO2S/c1-16(2)8-14(18)13(15(19)9-16)10-17-11-5-4-6-12(7-11)20-3/h4-7,10,18H,8-9H2,1-3H3/b17-10+
    • InChI Key: DBDPJDNGQQHFBE-LICLKQGHSA-N
    • SMILES: S(C)C1=CC=CC(=C1)/N=C/C1C(CC(C)(C)CC=1O)=O

Computed Properties

  • Exact Mass: 289.11377
  • Monoisotopic Mass: 289.11365
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 406
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 71.5
  • XLogP3: 3.1

Experimental Properties

  • Density: 1.18
  • Boiling Point: 431.4°C at 760 mmHg
  • Flash Point: 214.7°C
  • Refractive Index: 1.591
  • PSA: 46.17
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